Cas no 854044-30-7 (5-cyano-1H-Pyrrole-2-carboxylic acid)

• Product Name: 5-cyano-1H-Pyrrole-2-carboxylic acid
• CAS No: 854044-30-7
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD12923500
• CID: 1081748
• PubChem ID: 55302753
• Update Time: 2024-10-26

5-cyano-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-1H-Pyrrole-2-carboxylic acid
• 5-Cyano-1H-pyrrole-2-carboxylic acid (ACI)
• DTXSID60717728
• RCODEPXKMGSYIA-UHFFFAOYSA-N
• 854044-30-7
• DB-090922
• MFCD12923500
• SB62622
• CS-0223483
• SCHEMBL5092251
• Z1205656493
• AKOS006385672
• EN300-115497
• J-517425
• 5-Cyano-1H-pyrrole-2-carboxylicacid
• WS-01093

• MDL： MFCD12923500
• Inchi： 1S/C6H4N2O2/c7-3-4-1-2-5(8-4)6(9)10/h1-2,8H,(H,9,10)
• InChI Key： RCODEPXKMGSYIA-UHFFFAOYSA-N
• SMILES： N#CC1NC(C(O)=O)=CC=1

Computed Properties

• Exact Mass: 136.027277375g/mol
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.9Ų